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Compound of Interest

Compound Name: 8-Bromo-6-methoxyquinoline

Cat. No.: B1267094 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physicochemical properties

of 8-Bromo-6-methoxyquinoline, a compound of interest in medicinal chemistry and organic

synthesis. This document outlines its melting and boiling points, supported by detailed

experimental protocols for their determination. Additionally, safety information and a

representative synthetic workflow are provided to ensure safe handling and contextual

understanding of this compound.

Core Physicochemical Data
The essential physical properties of 8-Bromo-6-methoxyquinoline (CAS No: 50488-36-3) are

summarized in the table below for quick reference and comparison.
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Property Value Units

Melting Point 65-66 °C[1]

Boiling Point 329 °C at 760 mmHg[1]

Molecular Formula C₁₀H₈BrNO -

Molecular Weight 238.08 g/mol [2]

Density 1.516 g/cm³[1]

Flash Point 152.8 °C[1]

Refractive Index 1.64 -[1]

Experimental Protocols
The following sections detail the standard methodologies for the experimental determination of

the melting and boiling points of a solid organic compound like 8-Bromo-6-methoxyquinoline.

Determination of Melting Point
The melting point of a crystalline solid is the temperature at which it transitions from a solid to a

liquid phase. A sharp melting point range is indicative of a pure compound.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Capillary tubes (sealed at one end)

Thermometer

Mortar and pestle

Spatula

Watch glass

Procedure:
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Sample Preparation: A small amount of the crystalline 8-Bromo-6-methoxyquinoline is

placed on a watch glass. If the crystals are large, they should be finely powdered using a

mortar and pestle to ensure uniform heating.

Capillary Tube Packing: The open end of a capillary tube is pressed into the powdered

sample. The tube is then inverted and tapped gently to pack the solid into the sealed end.

The packed sample should be approximately 1-2 mm in height.

Apparatus Setup: The packed capillary tube is placed in the heating block of the melting

point apparatus. A thermometer is positioned to accurately measure the temperature of the

block.

Heating and Observation: The sample is heated at a steady and slow rate, typically 1-2°C

per minute, as the temperature approaches the expected melting point.

Melting Point Range: The temperature at which the first drop of liquid appears is recorded as

the beginning of the melting range. The temperature at which the entire solid has turned into

a clear liquid is recorded as the end of the melting range. For pure compounds, this range is

typically narrow (0.5-1°C).

Determination of Boiling Point
The boiling point is the temperature at which the vapor pressure of a liquid equals the

atmospheric pressure.

Apparatus:

Thiele tube or a small-scale distillation apparatus

Small test tube

Capillary tube (sealed at one end)

Thermometer

Heating source (e.g., Bunsen burner or heating mantle)

Liquid for heating bath (e.g., paraffin oil)
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Procedure (Thiele Tube Method):

Sample Preparation: A small amount of the liquid sample (if 8-Bromo-6-methoxyquinoline
were liquid at room temperature, or a solution) is placed in a small test tube. A capillary tube,

sealed at one end, is placed inside the test tube with the open end submerged in the liquid.

Apparatus Assembly: The test tube is attached to a thermometer, ensuring the sample is

level with the thermometer bulb. This assembly is then placed in a Thiele tube containing a

heating liquid, such as paraffin oil.[3]

Heating: The side arm of the Thiele tube is gently heated.[3] As the temperature rises, the air

trapped in the capillary tube will be expelled, seen as a slow stream of bubbles.

Observation: Heating is continued until a rapid and continuous stream of bubbles emerges

from the capillary tube. At this point, the heating is stopped.

Boiling Point Determination: As the apparatus cools, the stream of bubbles will slow down

and stop. The temperature at which the liquid just begins to be drawn back into the capillary

tube is the boiling point of the substance at the current atmospheric pressure.[3]

Synthesis Workflow
While a direct, detailed synthesis protocol for 8-Bromo-6-methoxyquinoline was not found in

the immediate search, a representative workflow for the bromination of a substituted quinoline

is presented below. This illustrates a common synthetic route to related compounds.

Starting Material:
8-Methoxyquinoline

Reaction:
Stirring in the dark

at ambient temperature

1.1 eq

Reagent:
Bromine (Br2) in

Chloroform (CHCl3)

Work-up:
1. Wash with 5% NaHCO3

2. Dry over Na2SO4
3. Concentrate

Purification:
Column Chromatography

(Alumina)

Final Product:
5-Bromo-8-methoxyquinoline

Click to download full resolution via product page
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Caption: A representative synthesis workflow for the bromination of a substituted quinoline.

Safety Precautions
8-Bromo-6-methoxyquinoline is a chemical compound that should be handled with

appropriate safety measures in a laboratory setting. The following hazard and precautionary

statements are associated with this compound:

Hazard Statements (H-phrases):[4]

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precautionary Statements (P-phrases):[4]

P261: Avoid breathing dust/fume/gas/mist/vapours/spray.

P270: Do not eat, drink or smoke when using this product.

P271: Use only outdoors or in a well-ventilated area.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P301+P330+P331: IF SWALLOWED: Rinse mouth. Do NOT induce vomiting.

P302+P352: IF ON SKIN: Wash with plenty of soap and water.

P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

P405: Store locked up.
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P501: Dispose of contents/container to an approved waste disposal plant.

It is imperative to handle this compound in a well-ventilated fume hood and to wear appropriate

personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. echemi.com [echemi.com]

2. Buy 8-Bromo-6-methoxyquinoline | 50488-36-3 [smolecule.com]

3. vijaynazare.weebly.com [vijaynazare.weebly.com]

4. 8-Bromo-6-methoxyquinoline, 95.0%, 100mg [scisupplies.eu]

To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of 8-
Bromo-6-methoxyquinoline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1267094#8-bromo-6-methoxyquinoline-melting-point-
and-boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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